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Compound of Interest

Compound Name:
5-(Methoxymethyl)furan-2-

carbonyl chloride

CAS No.: 717871-82-4

Cat. No.: B15373811

Get Quote

Executive Summary
Compound: 5-(Methoxymethyl)furan-2-carbonyl chloride Parent Acid CAS: 1917-60-8 (5-

(methoxymethyl)furan-2-carboxylic acid) Classification: Reactive Acyl Chloride / Furan

Derivative Primary Application: Acylating agent in the synthesis of pharmaceutical

intermediates (amides/esters).[1][2]

This guide addresses the physicochemical behavior of 5-(methoxymethyl)furan-2-carbonyl
chloride, a highly reactive electrophile. Unlike stable commodity chemicals, the "solubility" of

this compound cannot be decoupled from its reactivity. In appropriate solvents (DCM, Toluene),

it forms stable solutions suitable for nucleophilic substitutions. In protic solvents (Water,

MeOH), it undergoes rapid solvolysis.

This document serves as a definitive protocol for researchers requiring strict anhydrous

handling conditions to maintain reagent integrity during drug development workflows.
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Part 1: Physicochemical Profile & Solubility
Landscape
Structural Determinants of Solubility
The molecule features a furan core substituted with a methoxymethyl ether at the C5 position

and a carbonyl chloride at C2.

Lipophilicity: The furan ring and methoxy group provide moderate lipophilicity, ensuring high

solubility in organic solvents like dichloromethane and esters.

Polarity: The carbonyl and ether oxygen atoms create a dipole moment, making the

compound soluble in polar aprotic solvents (THF, Acetone) but less soluble in purely aliphatic

hydrocarbons (Hexanes) compared to simple alkyl chlorides.

Reactivity (The Critical Factor): The C2-acyl chloride is highly electrophilic.[3] Solubility data

is only valid in inert solvents.

Solubility Compatibility Matrix
The following table categorizes solvents based on Thermodynamic Solubility (does it dissolve?)

and Kinetic Stability (does it survive?).
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Solvent Class
Specific
Solvent

Solubility
Rating

Stability
Rating

Application
Notes

Chlorinated
Dichloromethane

(DCM)

High (>100

mg/mL)
High

Preferred.

Standard solvent

for acylation

reactions.

Chlorinated
Chloroform (

)
High High

Good alternative;

requires acid-

free stabilization.

Ethers
Tetrahydrofuran

(THF)
High Moderate

Use Anhydrous.

Hygroscopic

nature of THF

poses hydrolysis

risk.

Ethers 2-MeTHF High High

Greener

alternative to

THF; better

phase separation

in workups.

Aromatics Toluene Moderate-High High

Excellent for

reflux conditions;

lower polarity

may require

heating.

Esters
Ethyl Acetate

(EtOAc)
High Moderate

Good for

workup/extractio

n. Avoid long-

term storage

(transesterificatio

n risk).

Aliphatics Hexanes /

Heptane

Low High Anti-solvent.

Used to

precipitate the

compound or
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wash away

impurities.

Protic Water / Alcohols N/A (Reacts) None

DANGER.

Violent

decomposition to

parent acid and

HCl.

Polar Aprotic DMF / DMSO High Low

Avoid. DMSO

can react with

acid chlorides

(Pummerer-like);

DMF can

catalyze

hydrolysis.

Part 2: Reactivity & Solvolysis Pathways
Understanding the degradation pathways is essential for accurate solubility testing. Dissolving

this compound in non-dried solvents results in the formation of impurities (the parent acid) often

mistaken for "insolubility" or precipitation.

Mechanism of Solvolysis
When exposed to moisture or alcohols, the chloride leaving group is displaced, generating HCl.

This acid by-product can further degrade the acid-sensitive furan ring (ring-opening

polymerization), leading to dark tar formation.
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Figure 1: Solvolysis pathways demonstrating why protic solvents are incompatible.[2]

Part 3: Experimental Protocols
Protocol: Inert Solubility Screening
Objective: Determine precise solubility limits without degradation. Scope: For use in process

chemistry optimization.

Reagents:

Analyte: 5-(Methoxymethyl)furan-2-carbonyl chloride (freshly synthesized or distilled).

Solvents: Anhydrous (water <50 ppm), stored over molecular sieves.

Workflow:

Preparation: Purge a 4 mL HPLC vial with Nitrogen (

) or Argon.

Weighing: Rapidly weigh 50 mg of the acid chloride into the vial. Cap immediately.

Solvent Addition: Add solvent in 100

L increments via syringe through the septum.
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Observation: Vortex for 30 seconds after each addition.

Soluble: Clear solution, no particulates.

Insoluble: Visible suspension or pellet.

Verification (Crucial): Take a 10

L aliquot, quench in 500

L anhydrous Methanol. Analyze by HPLC/GC.

Result: If the peak corresponds to the Methyl Ester, the starting material was intact. If the

peak corresponds to the Acid, the starting material had already hydrolyzed (false negative

for solubility).

Protocol: Quenching & Disposal
Context: Safe disposal of excess reagent or reaction mixtures.

Cooling: Cool the waste container to 0°C in an ice bath.

Dilution: Dilute the acid chloride solution with an inert solvent (e.g., Toluene) to <10%

concentration.

Neutralization: Slowly add a 10% Sodium Bicarbonate (

) solution.

Note: Evolution of ngcontent-ng-c2699131324="" _nghost-ng-c2339441298=""

class="inline ng-star-inserted">

gas will occur.[4] Ensure adequate venting.

Phase Split: The organic layer will contain organic impurities; the aqueous layer will contain

the neutralized furoate salt.

Part 4: Synthesis & Handling Workflow
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The following diagram outlines the decision logic for solvent selection during synthesis,

emphasizing the critical "Dry & Inert" requirement.

Start: 5-(Methoxymethyl)
furan-2-carbonyl chloride

Check Physical State
(Liquid/Low-melt Solid)

Select Solvent for Reaction

Is Solvent Protic?
(H2O, MeOH, EtOH)

Is Solvent Polar Aprotic?
(DMF, DMSO)

No

STOP: Violent Decomposition
Formation of Acid + HCl

Yes

Is Solvent Inert?
(DCM, THF, Toluene)

No

STOP: Side Reactions
(Pummerer / Hydrolysis)

Yes

Dry Solvent?
(Karl Fischer < 50ppm)

Yes

PROCEED
Maintain N2/Ar Atmosphere

Yes

STOP: Hydrolysis Risk

No

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15373811?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Figure 2: Solvent selection decision tree for handling reactive acid chlorides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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